3-(4-Biphenylyl)-2-butenoic acid

• Molecular Formula: C16H14O2
• Molecular Weight: 238.28 g/mol
• IUPAC Name: 3-(4-phenylphenyl)but-2-enoic acid
• InChI: InChI=1S/C16H14O2/c1-12(11-16(17)18)13-7-9-15(10-8-13)14-5-3-2-4-6-14/h2-11H,1H3,(H,17,18)
• InChI Key: ZNIHYWBWYANARQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)O)C1=CC=C(C=C1)C2=CC=CC=C2

Description

3-(4-Biphenylyl)-2-butenoic acid is a useful research compound. Its molecular formula is C16H14O2 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product resulting from (a), above, is mixed with 6 g of 85% potassium hydroxide in 100 ml of aqueous ethanol and the resulting mixture heated on a steam bath for 30 minutes. The mixture is then cooled, poured into ice and extracted thrice with 25 ml portions of diethylether. The aqueous phase is filtered over Celite and the filtrate acidified with 2 N hydrochloric acid to pH 4 and cooled. The resulting precipitate is filtered, washed with ether, air dried with suction and then dried under high vacuum at 50° C. to yield the heading compound, substantially in trans form.